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Compound Focus: 4-lsopropylbenzoic Acid

CAS No.: 536-66-3

Cat. No.: S524556

Chemical Identification and Properties

The following table summarizes the key identifiers and basic properties of 4-isopropylbenzoic acid, also

known as cumic acid or cuminic acid [1] [2] [3].

Property Details

CAS Registry Number 536-66-3 [1] [2] [4]

Molecular Formula C10H1202 [5] [1] [3]

Molecular Weight 164.20 g/mol [1] [4] [3]

IUPAC Name 4-(propan-2-yl)benzoic acid [3] [6]

InChl Key CKMXAIVXVKGGFM-UHFFFAOYSA-N [1] [7] [3]

Common Synonyms Cumic Acid, Cuminic Acid, p-lIsopropylbenzoic Acid [2] [4] [6]
Melting Point 117 -120°C [2] [4] [6]

pKa 4.35 £+ 0.10 (Predicted) [2] [3]
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Assighed NMR Chemical Shifts

The NMR data for BMRB entry bmse000662 was acquired on a Bruker DMX 500 MHz spectrometer. The
sample was in a saturated solution of ethanol, referenced against TMS (Tetramethylsilane), and at a

temperature of 298K [5]. The atom nomenclature in the table below is from the original BMRB entry.

'H NMR Chemical Shifts (500 MHz)

Atom ID (BMRB) Assignment o (ppm)
H23 H13 2.957
H14 H14 1.262
H15 H15 1.262
H13 H16 1.262
H18 H17 1.262
H17 H18 1.262
H16 H19 1.262
H19 H20 7.295
H20 H21 7.295
H21 H22 7.945
H22 H23 7.945
Source: [5]

3C NMR Chemical Shifts (500 MHz)
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Atom ID (BMRB) Assignment o (ppm)
C7 C3 35.112
C8 C4 154.849
C1 C5 24.081
C2 C6 24.081
C3 Cc7 127.033
C4 Cs8 127.033
C5 C9 130.688
C6 C10 130.688
C9 C11 129.41
C10 C12 169.256

Source: [5]

To help visualize the structure and the atom assignments from the BMRB data, the following diagram maps

the NMR signals to the molecular structure of 4-isopropylbenzoic acid.
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NMR data from BMRB entry bmse000662 mapped to the molecular structure of 4-isopropylbenzoic acid [5].

Available NMR Experiments

The BMRB entry for this compound includes time-domain data for the following NMR experiments, which

can be invaluable for your own analysis and method development [5].

Experiment Type

Key Application

1D H

1D BC

1D DEPT-90

Basic proton detection and integration.

Carbon skeleton analysis.

Identification of CH groups.
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Experiment Type Key Application

1D DEPT-135 Differentiation of CHs/CH (positive) and CH2 (negative) groups.
2D [*H,*H]-COSY Identification of proton-proton through-bond couplings.

2D [*H,*H]-TOCSY Revealing proton networks within a spin system.

2D [*H,3C]-HSQC Direct *H-13C correlation (one-bond connections).

2D [*H,C]-HMBC Long-range *H-13C correlation (two- and three-bond connections).

Research Context and Synthesis

e Biological Activity: 4-lsopropylbenzoic acid is a natural product found in plants like Cuminum
cyminum (cumin) and Bridelia retusa. Research indicates it exhibits antifungal activities and acts as
a reversible, uncompetitive inhibitor of mushroom tyrosinase [3] [6].

¢ Synthesis Methods: The compound can be produced through traditional methods such as the
oxidation of cuminic aldehyde or para-cymene. A modern, efficient approach uses ultrasonic
irradiation of 4-isopropylbenzyl alcohol, achieving high yields (98%) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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isopropylbenzoic-acid-nmr-spectrum-bmse000662]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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